Cas no 1474-78-8 (Diethyl (Ethoxycarbonyl)phosphonate)

Diethyl (Ethoxycarbonyl)phosphonate is a versatile organophosphorus compound widely used as a reagent in organic synthesis. Its key advantages include its role as a Horner-Wadsworth-Emmons (HWE) reagent, facilitating the efficient formation of α,β-unsaturated esters and other carbonyl derivatives. The compound exhibits high reactivity and selectivity in olefination reactions, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and compatibility with various functional groups further enhance its utility in multistep syntheses. Additionally, it serves as a precursor for phosphorylating agents and intermediates in pharmaceuticals and agrochemicals. The ethoxycarbonyl group contributes to its solubility in common organic solvents, simplifying handling and reaction workup.
Diethyl (Ethoxycarbonyl)phosphonate structure
1474-78-8 structure
Product Name:Diethyl (Ethoxycarbonyl)phosphonate
CAS No:1474-78-8
MF:C7H15O5P
MW:210.164763689041
MDL:MFCD00009108
CID:41437
PubChem ID:65081
Update Time:2025-05-27

Diethyl (Ethoxycarbonyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Ethyl diethoxyphosphinylformate
    • Triethyl phosphonoformate
    • (Ethoxycarbonyl)Phosphonic Acid Diethyl Ester
    • Diethyl (Ethoxycarbonyl)phosphonate
    • Diethoxyphosphinylformic Acid Ethyl Ester
    • ethyl diethoxyphosphorylformate
    • Ethyl diethoxyphospinylformate
    • Ethyl diethoxyphospinylformate,Triethyl phosphonoformate
    • Foscarnet impurity D
    • Triethyl carboxyphosphonate
    • Triethyl phosphonomethanoate
    • Foscarnet Related CoMpound D
    • Diethyl carbethoxyphosphonate
    • ethyl diethyl-phosphonoformate
    • PhosphonoformicacidTriethylester
    • TRIETHYL PHOSPHONOFORMATE 98%
    • Diethyl ethoxycarbonylphosphonate
    • ethyl (diethoxyphosphoryl)formate
    • Ethyldiethoxyphosphinylformate
    • Phosphinecarboxylic acid, diethoxy-, ethyl ester, oxide
    • Formic acid, phosphono-, triethyl ester
    • TUX6M928ID
    • NOJFJZZMRDSOLM-UHFFFAOYSA-N
    • Phosphinecarboxylic acid, 1,1-diethoxy-
    • NS00021672
    • D90503
    • Formic acid, triethyl ester
    • Phosphinecarboxylic acid, ethyl ester, oxide
    • FT-0633581
    • UNII-TUX6M928ID
    • SY049294
    • AKOS015902298
    • ethyl (diethyl phosphono)formate
    • NSC108684
    • 1474-78-8
    • NSC-108684
    • Ethyl diethoxyphosphinylformate (Triethyl phosphonoformate)
    • NSC 108684
    • Q27290391
    • Ethyl diethoxyphosphinecarboxylate oxide #
    • Phosphinecarboxylic acid, 1,1-diethoxy-, ethyl ester, 1-oxide
    • EINECS 216-016-8
    • DTXSID3061718
    • Foscarnet impurity D, European Pharmacopoeia (EP) Reference Standard
    • MFCD00009108
    • SCHEMBL2240528
    • EN300-222111
    • FOSCARNET SODIUM HEXAHYDRATE IMPURITY D [EP IMPURITY]
    • AI3-18561
    • Ethyl diethylphosphonoformate
    • Diethyoxyphosphinecarboxylic acid, ethyl ester, oxide
    • CS-0318513
    • E0400
    • FOSCARNET SODIUM HEXAHYDRATE IMPURITY D (EP IMPURITY)
    • DB-042883
    • DTXCID8034794
    • phosphonoformic acid, triethyl ester
    • (Ethoxycarbonyl)phosphonic acid diethyl ester;Diethyl carbethoxyphosphonate;Diethyl ethoxycarbonylphosphonate;Ethyl diethoxyphosphinecarboxylate oxide
    • MDL: MFCD00009108
    • Inchi: 1S/C7H15O5P/c1-4-10-7(8)13(9,11-5-2)12-6-3/h4-6H2,1-3H3
    • InChI Key: NOJFJZZMRDSOLM-UHFFFAOYSA-N
    • SMILES: P(C(=O)OCC)(=O)(OCC)OCC
    • BRN: 1781949

Computed Properties

  • Exact Mass: 210.06600
  • Monoisotopic Mass: 210.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.11 g/mL at 25 °C(lit.)
  • Boiling Point: 135 °C/12 mmHg(lit.)
  • Flash Point: >110 ºC
  • Refractive Index: n20/D 1.423(lit.)
  • PSA: 71.64000
  • LogP: 2.40900
  • Solubility: Insoluble in water.
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Diethyl (Ethoxycarbonyl)phosphonate Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H315-H319
  • Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38-43
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • TSCA:Yes
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Diethyl (Ethoxycarbonyl)phosphonate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl (Ethoxycarbonyl)phosphonate Pricemore >>

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